N-[4-hydroxy-2,5-dimethyl-3-(phenylsulfonyl)phenyl]benzamide
Overview
Description
N-[4-hydroxy-2,5-dimethyl-3-(phenylsulfonyl)phenyl]benzamide, also known as HDMP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
N-[4-hydroxy-2,5-dimethyl-3-(phenylsulfonyl)phenyl]benzamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory therapy. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been studied for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress and prevent neuronal damage. Additionally, this compound has been investigated as a potential anti-inflammatory agent, as it has been shown to reduce inflammation in animal models of inflammatory diseases.
Mechanism of Action
The mechanism of action of N-[4-hydroxy-2,5-dimethyl-3-(phenylsulfonyl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression regulation. This compound has also been shown to inhibit the activity of NF-κB, a signaling pathway involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the protection of neurons from oxidative stress, and the reduction of inflammation in animal models of inflammatory diseases. This compound has also been shown to have antioxidant properties, as it can scavenge free radicals and prevent oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-hydroxy-2,5-dimethyl-3-(phenylsulfonyl)phenyl]benzamide is its potential as a therapeutic agent in various fields, including cancer research, neuroprotection, and anti-inflammatory therapy. However, there are limitations to its use in lab experiments, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on N-[4-hydroxy-2,5-dimethyl-3-(phenylsulfonyl)phenyl]benzamide, including the investigation of its potential as a therapeutic agent in various diseases, the optimization of its synthesis method to improve its solubility and reduce its toxicity, and the exploration of its mechanism of action to better understand its effects on cells and tissues.
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new therapies for various diseases and conditions.
Properties
IUPAC Name |
N-[3-(benzenesulfonyl)-4-hydroxy-2,5-dimethylphenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4S/c1-14-13-18(22-21(24)16-9-5-3-6-10-16)15(2)20(19(14)23)27(25,26)17-11-7-4-8-12-17/h3-13,23H,1-2H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNKIRUVDDPTXHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1O)S(=O)(=O)C2=CC=CC=C2)C)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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